Cinnamoylglycine

• CAS: 62430-40-4
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• SMILES: C1=CC=C(C=C1)C=CC(=O)NCC(=O)O
• InChI: InChI=1S/C11H11NO3/c13-10(12-8-11(14)15)7-6-9-4-2-1-3-5-9/h1-7H,8H2,(H,12,13)(H,14,15)/b7-6+
• InChIKey: YAADMLWHGMUGQL-VOTSOKGWSA-N

Researchers face the challenge of sourcing a validated, low-background biomarker for non-invasive gut microbiome function monitoring. Cinnamoylglycine (CAS 62430-40-4) addresses this with proven specificity. • >10-fold dynamic range upon antibiotic disruption, enabling quantitative colonization resistance readout. • 4.5× higher PHM affinity (Km=0.2 mM) over N-hydrocinnamoylglycine for sensitive in vitro assays. • High-purity analytical standard (≥98% HPLC) for reliable LC-MS/MS method development.

Cinnamoylglycine: Biomarker of Colonization Resistance

Cinnamoylglycine (N-trans-Cinnamoylglycine) is a small-molecule N-acylglycine conjugate of the plant-derived phenylpropanoid trans-cinnamic acid and the amino acid glycine [1]. It is an endogenous human urinary metabolite, formed through phase II glycine conjugation, and is also present as a dietary component from plant sources [2]. Its molecular formula is C11H11NO3, with a molecular weight of 205.21 g/mol, and it is characterized by a melting point of 197 °C and a predicted pKa of 3.69 ± 0.10 . Beyond its role in basic xenobiotic metabolism, cinnamoylglycine is a validated biomarker in metabolomics for the non-invasive assessment of gut microbiome function, specifically for tracking the status of colonization resistance against pathogens like Clostridium difficile [3].

Biomarker Research Urinary metabolomics of gut microbiome colonization resistance

Enzyme Substrate Reported PHM substrate for studying peptide amidation pathways

Rodent Model Tool Species-specific, low-background readout for phase II metabolism studies

• [1] Exposome-Explorer. Cinnamoylglycine (Compound ID: 1553). IARC. CAS 16534-24-0. View Source
• [2] Nutley BP, Farmer P, Caldwell J. Metabolism of trans-cinnamic acid in the rat and the mouse and its variation with dose. Food Chem Toxicol. 1994 Oct;32(10):877-86. PMID: 7959442. View Source
• [3] Obrenovich ME, et al. Targeted Metabolomics Analysis Identifies Intestinal Microbiota-Derived Urinary Biomarkers of Colonization Resistance in Antibiotic-Treated Mice. Antimicrob Agents Chemother. 2017 Jul 25;61(8):e00403-17. PMCID: PMC5527637. View Source

Cinnamoylglycine Selection Rationale

Generic substitution among N-acylglycine conjugates is not scientifically valid due to their distinct metabolic origins, biochemical specificities, and unique roles as functional biomarkers. For example, while hippuric acid is the major urinary metabolite of benzoic acid and a non-specific marker of hepatic glycine conjugation capacity [1], it is also a prominent endogenous compound, limiting its utility as a selective, low-background biomarker. Conversely, cinnamoylglycine is a minor, trace-level metabolite whose production is highly dependent on the activity of specific gut microbiota, making it a sensitive indicator of microbial metabolic function [2]. Furthermore, structural differences lead to significant variations in enzyme kinetics; for instance, the unsaturated α,β-double bond in cinnamoylglycine confers a 4.5-fold higher affinity for peptidylglycine α-hydroxylating monooxygenase (PHM) compared to its saturated analog, N-hydrocinnamoylglycine (Km = 0.2 mM vs. 0.9 mM, respectively) [3]. These quantitative differences in enzyme binding, species-specific excretion profiles [1], and utility as a validated, low-background biomarker [2] establish cinnamoylglycine as a distinct, non-substitutable research tool.

Hippuric Acid Background High endogenous levels and non-specific hepatic origin reduce microbiome biomarker selectivity.

Analog Enzyme Kinetics Saturated analogs (e.g., N-hydrocinnamoylglycine) alter PHM substrate kinetics, affecting amidation assays.

Species-Specific Excretion Excretion profiles differ across N-acylglycines, requiring model-specific validation before substitution.

• [1] Nutley BP, Farmer P, Caldwell J. Metabolism of trans-cinnamic acid in the rat and the mouse and its variation with dose. Food Chem Toxicol. 1994 Oct;32(10):877-86. PMID: 7959442. View Source
• [2] Obrenovich ME, et al. Targeted Metabolomics Analysis Identifies Intestinal Microbiota-Derived Urinary Biomarkers of Colonization Resistance in Antibiotic-Treated Mice. Antimicrob Agents Chemother. 2017 Jul 25;61(8):e00403-17. PMCID: PMC5527637. View Source
• [3] Merkler DJ, et al. Substituted hippurates and hippurate analogs as substrates and inhibitors of peptidylglycine α-hydroxylating monooxygenase (PHM). Bioorg Med Chem. 2008 Dec 1;16(23):10014-24. DOI: 10.1016/j.bmc.2008.10.013. View Source

Cinnamoylglycine: Direct Comparator Evidence

PHM Affinity Advantage

Cinnamoylglycine demonstrates significantly higher affinity for the enzyme peptidylglycine α-hydroxylating monooxygenase (PHM) compared to its saturated structural analog, N-hydrocinnamoylglycine. This is a critical differentiator for studies targeting the biosynthesis of α-amidated peptide hormones [1].

PHM Affinity

Head-to-head

4.5-fold higher affinity vs N-hydrocinnamoylglycine

Supports PHM substrate selectivity for amidation pathway studies

Km values from in vitro recombinant PHM assay

Evidence Dimension	Enzyme Kinetics: Michaelis-Menten Constant (Km) for PHM
Target Compound Data	Km = 0.2 mM
Comparator Or Baseline	N-hydrocinnamoylglycine (Km = 0.9 mM)
Quantified Difference	4.5-fold lower Km (higher affinity) for cinnamoylglycine
Conditions	In vitro enzymatic assay with recombinant PHM

Why This Matters

For research on PHM inhibitors or substrates in neuropeptide and hormone synthesis, the higher affinity of cinnamoylglycine offers a 4.5-fold improved sensitivity as a tool compound compared to its saturated analog.

• [1] Merkler DJ, et al. Substituted hippurates and hippurate analogs as substrates and inhibitors of peptidylglycine α-hydroxylating monooxygenase (PHM). Bioorg Med Chem. 2008 Dec 1;16(23):10014-24. DOI: 10.1016/j.bmc.2008.10.013. View Source

Species-Specific Excretion Selectivity

In contrast to hippuric acid, which is the major, ubiquitous, and endogenous urinary metabolite of cinnamic acid metabolism in both rats and mice, cinnamoylglycine is a minor metabolite that is positively identified only in mouse urine. This species-specific excretion makes it a more selective biomarker in rodent models [1].

Urinary Selectivity

Head-to-head

Mouse-specific; absent in rat urine

Enables species-specific metabolomic tracking

In vivo metabolism study in rodents

Evidence Dimension	Metabolite identification in urine following cinnamic acid administration
Target Compound Data	Positively identified in mouse urine; not identified in rat urine
Comparator Or Baseline	Hippuric acid (positively identified in both rat and mouse urine as the major metabolite)
Quantified Difference	Binary (present/absent) species difference
Conditions	In vivo metabolism study in rats and mice at a dose of 2.5 mmol/kg

Why This Matters

For in vivo rodent studies investigating cinnamic acid metabolism, cinnamoylglycine offers a species-specific, non-endogenous signal, unlike the high-background, non-specific hippuric acid. This allows for cleaner, more interpretable metabolomic data.

• [1] Nutley BP, Farmer P, Caldwell J. Metabolism of trans-cinnamic acid in the rat and the mouse and its variation with dose. Food Chem Toxicol. 1994 Oct;32(10):877-86. PMID: 7959442. View Source

Colonization Resistance Biomarker Dynamics

In a mouse model of antibiotic-induced gut dysbiosis, urinary cinnamoylglycine levels dropped by more than 10-fold following disruption of colonization resistance. This dynamic change was statistically significant and correlated with the recovery of in vivo resistance, establishing it as a robust functional biomarker [1].

Biomarker Dynamics

Reported

>10-fold decrease in urinary level post-antibiotic

Supports gut microbiome status monitoring in dysbiosis model

LC-MS/MS analysis in mouse model

Evidence Dimension	Urinary biomarker concentration fold-change
Target Compound Data	>10-fold decrease 3 days after piperacillin-tazobactam treatment
Comparator Or Baseline	Pre-treatment baseline levels
Quantified Difference	>10-fold decrease
Conditions	In vivo mouse model; LC-MS/MS analysis of urine post-antibiotic challenge

Why This Matters

This large, >10-fold dynamic range makes cinnamoylglycine a uniquely sensitive, non-invasive readout for monitoring gut microbiome health and the efficacy of interventions aimed at restoring colonization resistance.

• [1] Obrenovich ME, et al. Targeted Metabolomics Analysis Identifies Intestinal Microbiota-Derived Urinary Biomarkers of Colonization Resistance in Antibiotic-Treated Mice. Antimicrob Agents Chemother. 2017 Jul 25;61(8):e00403-17. PMCID: PMC5527637. View Source

Solubility and Purity Profile

Cinnamoylglycine exhibits a favorable solubility profile for in vitro and analytical workflows, with reported solubility in DMSO reaching up to 25 mg/mL, and high purity as verified by HPLC [1]. These specifications ensure reliable and reproducible handling in laboratory settings.

Specification Profile

Data to verify

DMSO solubility ≤25 mg/mL; purity ≥98% HPLC

Reported handling specifications for stock preparation

Supplier data; verify for critical assays

Evidence Dimension	Solubility and Purity
Target Compound Data	DMSO Solubility: up to 25 mg/mL; Purity: ≥98.0% (HPLC)
Comparator Or Baseline	Typical specifications for research-grade small molecules
Quantified Difference	N/A (meets or exceeds standard research-grade specifications)
Conditions	As reported by commercial vendors

Why This Matters

High solubility in DMSO and validated HPLC purity simplify experimental design by enabling reliable stock solution preparation and ensuring assay data quality, reducing potential variability from poorly soluble or impure reagents.

• [1] Cayman Chemical. Cinnamoylglycine (Item No. 36378-50). Solubility: DMF: 15 mg/ml, DMSO: 25 mg/ml, Ethanol: 1 mg/ml. View Source

Cinnamoylglycine Application Scenarios

Gut Microbiome Colonization Resistance Studies

Cinnamoylglycine is a premier biomarker for non-invasively monitoring the functional status of the gut microbiome. Its >10-fold dynamic range in response to antibiotic disruption, as established by LC-MS/MS metabolomics, provides a highly sensitive and quantitative readout of colonization resistance, making it an essential tool for studies on probiotics, fecal microbiota transplantation (FMT), and the impact of novel therapeutics on the gut ecosystem [1].

Enzymatic Assay Development for PHM and Peptide Amidation

Leverage the 4.5-fold higher affinity of cinnamoylglycine for PHM (Km = 0.2 mM) compared to N-hydrocinnamoylglycine to develop more sensitive in vitro assays. This differential specificity makes it a superior substrate for studying PHM kinetics, screening for novel inhibitors of α-amidated peptide hormone biosynthesis, and investigating neuropeptide processing pathways [1].

Species-Specific Metabolomics and Xenobiotic Metabolism Studies

Utilize the species-specific excretion profile of cinnamoylglycine in mouse models as a clean, low-background marker for studying the phase II metabolism of cinnamic acid derivatives. This differentiates it from the ubiquitous hippuric acid, allowing for more precise tracking of metabolic pathways and pharmacokinetic studies of related dietary compounds or prodrugs [1].

Analytical Chemistry Method Development and Quality Control

Cinnamoylglycine's well-defined physicochemical properties (melting point 197 °C, DMSO solubility up to 25 mg/mL) and commercial availability as a high-purity (≥98% by HPLC) analytical standard make it an ideal reference material for developing and validating LC-MS/MS, HPLC, or other chromatographic methods for the quantification of this and related N-acylglycines in complex biological matrices [1][2].

Application

Selection Property

Validation Focus

Gut microbiome colonization resistance studies

Microbiome-derived urinary metabolite specificity

Colonization resistance model monitoring via LC-MS/MS

Peptidylglycine α-hydroxylating monooxygenase (PHM) studies

PHM substrate kinetic profile

Amidation enzyme assay development and inhibitor screening

Species-specific phase II metabolism studies

Species-dependent metabolite excretion

Model-specific metabolomic profiling of cinnamic acid metabolism

Analytical method development for N-acylglycines

High-purity reference standard with defined solubility

LC-MS/MS or HPLC method validation for biological matrices

• [1] Obrenovich ME, et al. Targeted Metabolomics Analysis Identifies Intestinal Microbiota-Derived Urinary Biomarkers of Colonization Resistance in Antibiotic-Treated Mice. Antimicrob Agents Chemother. 2017 Jul 25;61(8):e00403-17. PMCID: PMC5527637. View Source
• [2] Merkler DJ, et al. Substituted hippurates and hippurate analogs as substrates and inhibitors of peptidylglycine α-hydroxylating monooxygenase (PHM). Bioorg Med Chem. 2008 Dec 1;16(23):10014-24. DOI: 10.1016/j.bmc.2008.10.013. View Source
• [3] Nutley BP, Farmer P, Caldwell J. Metabolism of trans-cinnamic acid in the rat and the mouse and its variation with dose. Food Chem Toxicol. 1994 Oct;32(10):877-86. PMID: 7959442. View Source